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Compound of Interest

Compound Name: DFHO

Cat. No.: B607086

For Researchers, Scientists, and Drug Development Professionals

Introduction

DFHO (3,5-difluoro-4-hydroxybenzylidene imidazolinone-2-oxime) is a fluorogenic dye that
serves as a mimic of the red fluorescent protein (RFP) chromophore.[1][2][3][4] It is a powerful
tool for imaging RNA in living cells.[1][2][5] DFHO itself is non-fluorescent, but its fluorescence
Is activated upon binding to specific RNA aptamers, such as Corn or Squash.[1][2][5] This
property allows for the targeted labeling and visualization of RNA molecules that have been
genetically tagged with these aptamers, offering high signal-to-noise ratios and low background
fluorescence.[5][6] This document provides a detailed guide for the resuspension, handling,
and application of lyophilized DFHO for cellular imaging experiments.

Product Information and Specifications

Quantitative data for DFHO is summarized in the table below for easy reference.
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Property Value Source
Molecular Weight 281.22 g/mol [1112]
Molecular Formula C12H9F2N303 [1][2]
CAS Number 1420815-34-4 [1]
Purity >98% (HPLC) [1][2]
Excitation Maximum (bound) 505 nm [1][2]
Emission Maximum (bound) 545 nm [1][2][6]
Extinction Coefficient 29,000 M~icm~1 [11[2]
Kd (binding to Corn aptamer) 70 nM [1][2][5]

Kd (binding to Squash

54 nM [2]
aptamer)

Step-by-Step Protocol for Resuspending
Lyophilized DFHO

This protocol outlines the steps to prepare a stock solution of DFHO from its lyophilized form.

3.1. Materials Required:

Vial of lyophilized DFHO

High-purity, anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Calibrated micropipettes and sterile tips

3.2. Resuspension Procedure:

» Equilibration: Allow the vial of lyophilized DFHO to equilibrate to room temperature before
opening to prevent condensation of moisture.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.rndsystems.com/products/dfho_6434
https://www.tocris.com/products/dfho_6434
https://www.rndsystems.com/products/dfho_6434
https://www.tocris.com/products/dfho_6434
https://www.rndsystems.com/products/dfho_6434
https://www.rndsystems.com/products/dfho_6434
https://www.tocris.com/products/dfho_6434
https://www.rndsystems.com/products/dfho_6434
https://www.tocris.com/products/dfho_6434
https://www.rndsystems.com/products/dfho_6434
https://www.tocris.com/products/dfho_6434
https://lucernatechnologies.com/wp-content/uploads/2021/01/DFHO-Datasheet-500-all.pdf
https://www.rndsystems.com/products/dfho_6434
https://www.tocris.com/products/dfho_6434
https://www.rndsystems.com/products/dfho_6434
https://www.tocris.com/products/dfho_6434
https://www.medchemexpress.com/dfho.html
https://www.tocris.com/products/dfho_6434
https://www.benchchem.com/product/b607086?utm_src=pdf-body
https://www.benchchem.com/product/b607086?utm_src=pdf-body
https://www.benchchem.com/product/b607086?utm_src=pdf-body
https://www.benchchem.com/product/b607086?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607086?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

o Centrifugation: Briefly centrifuge the vial to ensure that all the lyophilized powder is collected
at the bottom.

e Solvent Addition: Carefully open the vial and add the required volume of DMSO to achieve
the desired stock concentration. It is recommended to prepare a high-concentration stock
solution (e.g., 10 mM) to minimize the volume of solvent added to cell cultures. DFHO is
soluble up to 100 mM in DMSO.[1][2]

» Dissolution: Vortex the vial for 30 seconds to dissolve the powder completely. If particulates
are visible, gentle agitation at room temperature for a few hours may be required.[7]

» Aliquoting and Storage: Aliquot the DFHO stock solution into smaller, single-use volumes in
sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.[8]

3.3. Storage of Reconstituted DFHO:

o Store the aliquoted stock solution at -20°C for up to one month or at -80°C for up to six
months.[5]

o Crucially, protect the stock solution from light.[5]

Experimental Protocols: Application in Live-Cell
RNA Imaging

This section provides a general protocol for using the resuspended DFHO to image RNA
tagged with the Corn aptamer in mammalian cells.

4.1. Cell Preparation:

o Seed mammalian cells expressing the RNA of interest tagged with the Corn aptamer onto a
suitable imaging dish or plate.

» Allow the cells to adhere and grow to the desired confluency.

4.2. Labeling with DFHO:
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e Prepare a working solution of DFHO by diluting the stock solution in cell culture medium to a
final concentration of 10 uM.[4][9]

» Remove the existing culture medium from the cells and replace it with the DFHO-containing
medium.

 Incubate the cells under their normal growth conditions (e.g., 37°C, 5% CO3) for a sufficient
period to allow for DFHO uptake and binding to the target RNA.

4.3. Live-Cell Imaging:

» Image the cells using a fluorescence microscope equipped with appropriate filter sets for
YFP or a similar channel (Excitation: ~505 nm, Emission: ~545 nm).[4][6]

» Optionally, co-stain with a nuclear stain like Hoechst to visualize the cell nuclei.[4][9]

e Acquire images for subsequent analysis. The Corn-DFHO complex is known for its high
photostability, making it suitable for prolonged imaging.[3][6]

Diagrams and Workflows

Experimental Workflow for DFHO Application
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Caption: Workflow for preparing and using DFHO for live-cell RNA imaging.

Signaling Pathway: Mechanism of DFHO Fluorescence Activation
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Caption: DFHO becomes fluorescent upon binding to an RNA aptamer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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lyophilized-dfho]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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